Cas no 140404-57-5 (Carbamic acid, (cyanoacetyl)propyl-, ethyl ester)
140404-57-5 structure
Product Name:Carbamic acid, (cyanoacetyl)propyl-, ethyl ester
CAS No:140404-57-5
MF:C9H14N2O3
MW:198.219062328339
CID:1290674
Update Time:2024-08-03
Carbamic acid, (cyanoacetyl)propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (cyanoacetyl)propyl-, ethyl ester
- Carbamic acid, (cyanoacetyl)propyl-, ethyl ester (9CI)
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- Inchi： 1S/C9H14N2O3/c1-3-7-11(8(12)5-6-10)9(13)14-4-2/h3-5,7H2,1-2H3
- InChI Key： GQPZZZVNHQSJHV-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)N(C(CC#N)=O)CCC
Computed Properties
- Exact Mass: 198.10052
Experimental Properties
- Density: 1.111±0.06 g/cm3(Predicted)
- Boiling Point: 358.4±21.0 °C(Predicted)
- PSA: 79.19
- pka: 5.05±0.10(Predicted)
Carbamic acid, (cyanoacetyl)propyl-, ethyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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